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An Objective Comparison of AZ Series Magnesium Alloys for Researchers and Drug

Development Professionals

Introduction
Magnesium alloys are gaining significant attention in the biomedical and pharmaceutical fields

due to their biocompatibility and biodegradability. The AZ series of magnesium alloys, which

primarily consist of magnesium, aluminum, and zinc, are among the most common. This guide

provides a comparative analysis of the properties of the AZ66 alloy against other well-

documented alloys in the same series, such as AZ31, AZ80, and AZ91.

It is important to note that peer-reviewed literature with extensive quantitative data specifically

on the AZ66 alloy is limited. Therefore, this guide utilizes available information on its

solidification behavior and draws comparisons with closely related alloys to provide a

comprehensive overview. The data presented for AZ31, AZ80, and AZ91 is based on published

experimental studies.

Data Presentation
The following tables summarize the key mechanical and corrosion properties of various AZ

series alloys.

Table 1: Mechanical Properties of Selected AZ Magnesium Alloys
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Property AZ66 AZ31B AZ80 AZ91D

Tensile Strength

(MPa)

Data not

available
~259.9[1] ~258[2] ~240

Yield Strength

(MPa)

Data not

available
~229.6[1] ~150 ~160

Elongation (%)
Data not

available
~20.5[1] ~12 ~7

Hardness

(Brinell)

Data not

available
~55 ~70 ~63

Table 2: Corrosion Properties of Selected AZ Magnesium Alloys

Property AZ66 AZ31 AZ80 AZ91D

Corrosion Rate

(mm/year) in

3.5% NaCl

Data not

available
~1.5 - 2.5 ~0.8 - 1.2[3] ~0.25 - 0.5

Corrosion

Potential (V vs.

SCE)

Data not

available
~-1.6 ~-1.58 ~-1.55

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are outlines of standard experimental protocols used to evaluate the properties of magnesium

alloys.

Tensile Testing
Tensile properties of magnesium alloys are typically determined following standards such as

ASTM B557.

Specimen Preparation: Test specimens are machined from cast or wrought alloy material into

a standardized "dog-bone" shape.
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Testing Apparatus: A universal testing machine equipped with an extensometer is used.

Procedure: The specimen is mounted in the grips of the testing machine and subjected to a

uniaxial tensile load at a constant strain rate until fracture.

Data Acquisition: The load and displacement are continuously recorded to generate a stress-

strain curve, from which tensile strength, yield strength, and elongation are determined.

Corrosion Testing
Electrochemical and immersion tests are commonly employed to assess the corrosion behavior

of magnesium alloys.

Electrochemical Testing:

Sample Preparation: Samples are ground and polished to a mirror finish.

Electrolyte: A 3.5% NaCl solution is commonly used to simulate a saline environment.

Procedure: Potentiodynamic polarization or electrochemical impedance spectroscopy

(EIS) is performed using a three-electrode cell (working electrode, reference electrode,

and counter electrode).

Analysis: Corrosion potential and corrosion current density are determined from the

polarization curves to calculate the corrosion rate.

Immersion Testing:

Sample Preparation: Samples are cleaned and weighed.

Procedure: Samples are immersed in a corrosive medium (e.g., 3.5% NaCl solution) for a

specified duration.

Analysis: The weight loss of the samples after immersion is measured to calculate the

average corrosion rate.

Visualization of Experimental Workflows
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Tensile Testing Workflow
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Caption: Workflow for determining mechanical properties via tensile testing.

Corrosion Testing Workflow
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Sample Preparation
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Caption: Workflow for evaluating corrosion properties of magnesium alloys.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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